Cas no 117903-52-3 ((1R,2S)-1,2-Bis(4-nitrophenyl)ethane-1,2-diamine)

• Product Name: (1R,2S)-1,2-Bis(4-nitrophenyl)ethane-1,2-diamine
• CAS No: 117903-52-3
• MF: C₁₄H₁₄N₄O₄
• MW: 302.28536272049
• CID: 131678
• PubChem ID: 21356682
• Update Time: 2025-04-19

(1R,2S)-1,2-Bis(4-nitrophenyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,1,2-bis(4-nitrophenyl)-, (1R,2S)-rel-
• MESO-1,2-BIS(4-NITROPHENYL)ETHANE-1,2-DIAMINE
• (1R,2S)-1,2-Bis(4-nitrophenyl)ethane-1,2-diamine
• SCHEMBL4694927
• 117903-52-3
• Rel-(1R,2S)-1,2-Bis(4-nitrophenyl)-1,2-ethanediamine

• Inchi： 1S/C14H14N4O4/c15-13(9-1-5-11(6-2-9)17(19)20)14(16)10-3-7-12(8-4-10)18(21)22/h1-8,13-14H,15-16H2/t13-,14+
• InChI Key： XXBNXRXPIYAHOW-OKILXGFUSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)[C@H]([C@H](C1C=CC(=CC=1)[N+](=O)[O-])N)N)=O

Computed Properties

• Exact Mass: 302.10150494g/mol
• Monoisotopic Mass: 302.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 144Ų

(1R,2S)-1,2-Bis(4-nitrophenyl)ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)